Cas no 1803747-16-1 (2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride)

• Product Name: 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride
• CAS No: 1803747-16-1
• MF: C₁₀H₁₀ClNO₂S
• MW: 243.709900379181
• CID: 5010156
• Update Time: 2025-10-30

2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride

• Inchi： 1S/C10H10ClNO2S/c1-3-8-4-5-10(15(11,13)14)9(6-12)7(8)2/h4-5H,3H2,1-2H3
• InChI Key： AITFHGHVAXZUOR-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC(CC)=C(C)C=1C#N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2.8
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride

Introduction to 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride (CAS No. 1803747-16-1) and Its Applications in Modern Chemical Research

The compound 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride (CAS No. 1803747-16-1) represents a significant advancement in the field of organic synthesis and pharmaceutical development. As a specialized intermediate, this compound has garnered considerable attention due to its versatile structural properties and potential applications in drug discovery and material science. The presence of both cyano and sulfonyl chloride functional groups makes it a valuable building block for constructing more complex molecules, particularly in the synthesis of sulfonamide derivatives, which are widely recognized for their biological activity.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of sulfonamide-based drugs, owing to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The sulfonyl chloride moiety in 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride is particularly noteworthy, as it facilitates the introduction of sulfonamide groups into target molecules through nucleophilic substitution reactions. This reactivity has been leveraged in the development of novel therapeutic agents targeting various diseases.

Moreover, the cyano group attached to the aromatic ring introduces additional functionalization possibilities, enabling further derivatization into carboxylic acids, amides, or other heterocyclic compounds. Such modifications are crucial for optimizing pharmacokinetic profiles and enhancing binding affinity to biological targets. The ethyl and methyl substituents at the 4th and 3rd positions, respectively, contribute to the steric and electronic properties of the molecule, influencing its reactivity and solubility characteristics.

Recent studies have highlighted the utility of this compound in synthesizing kinase inhibitors, which play a pivotal role in cancer therapy. For instance, researchers have demonstrated that derivatives of 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride can be incorporated into small-molecule inhibitors that selectively target specific kinases involved in tumor proliferation and survival. These findings underscore the compound's potential as a key intermediate in oncology drug development.

Another emerging application lies in materials science, where this compound serves as a precursor for designing advanced polymers with tailored properties. The sulfonyl chloride group allows for polymerization reactions that yield materials with enhanced thermal stability and mechanical strength. Such polymers are increasingly being used in high-performance coatings and electronic components.

The synthesis of 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced catalytic methods have been employed to improve yield and purity, ensuring that the final product meets stringent industrial standards. These synthetic strategies not only highlight the compound's accessibility but also its compatibility with modern green chemistry principles.

In conclusion, 2-Cyano-4-ethyl-3-methylbenzenesulfonyl chloride (CAS No. 1803747-16-1) is a multifaceted compound with far-reaching implications across pharmaceuticals and materials science. Its unique structural features enable diverse functionalizations, making it an indispensable tool for researchers seeking to develop innovative therapeutics and advanced materials. As scientific understanding continues to evolve, the applications of this compound are expected to expand further, reinforcing its significance in contemporary chemical research.